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Compound of Interest

Compound Name: 4-Cyanobenzoic acid

Cat. No.: B119535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Cyanobenzoic acid (CAS 619-

65-8), a versatile bifunctional molecule widely utilized in organic synthesis, pharmaceutical

development, and materials science. This document details its physicochemical properties,

spectroscopic data, key synthetic protocols, and its role as a tyrosinase inhibitor.

Core Physicochemical and Spectroscopic Data
4-Cyanobenzoic acid is a white to off-white crystalline solid.[1] Its key physical and chemical

properties are summarized below for easy reference.

Physicochemical Properties
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Property Value Source(s)

CAS Number 619-65-8 [2]

Molecular Formula C₈H₅NO₂ [2]

Molecular Weight 147.13 g/mol [2]

Melting Point 219-221 °C (decomposes) [3]

pKa 3.55 (at 25 °C) [2]

Solubility in Water 1.2 g/L [2]

Appearance
White to yellow-beige

crystalline powder
[2]

Solubility
Soluble in methanol, DMSO.

Sparingly soluble in water.
[2][4]

Spectroscopic Data
The unique structure of 4-Cyanobenzoic acid, featuring both a carboxylic acid and a nitrile

group on a benzene ring, gives rise to a distinct spectroscopic fingerprint.

¹H NMR Spectroscopy

Chemical Shift (ppm) Multiplicity Assignment

~8.10 Doublet
Aromatic Protons (ortho to -

COOH)

~7.85 Doublet
Aromatic Protons (ortho to -

CN)

~13.0 Singlet (broad) Carboxylic Acid Proton

Note: Specific chemical shifts can vary depending on the solvent used.

¹³C NMR Spectroscopy
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Chemical Shift (ppm) Assignment

~166 Carboxylic Acid Carbon (-COOH)

~133 Aromatic Carbons (ortho to -COOH)

~130 Aromatic Carbons (ortho to -CN)

~118 Nitrile Carbon (-CN)

~116 Aromatic Carbon (ipso to -CN)

~135 Aromatic Carbon (ipso to -COOH)

Note: Specific chemical shifts can vary depending on the solvent used.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹) Assignment

~3000 (broad) O-H stretch (Carboxylic Acid)

~2230 C≡N stretch (Nitrile)

~1700 C=O stretch (Carboxylic Acid)

~1600, ~1400 C=C stretch (Aromatic Ring)

Mass Spectrometry (MS)

The electron ionization mass spectrum of 4-Cyanobenzoic acid is characterized by a

prominent molecular ion peak and several key fragments.

m/z Ion

147 [M]⁺ (Molecular Ion)

130 [M-OH]⁺

102 [M-COOH]⁺
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Synthesis and Experimental Protocols
4-Cyanobenzoic acid can be synthesized through various routes. Below are detailed protocols

for two common methods.

Synthesis Workflow
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General Synthesis Workflow for 4-Cyanobenzoic Acid

Oxidation Route Sandmeyer Route

4-Cyanobenzaldehyde

4-Cyanobenzoic Acid

Oxidizing Agent (e.g., KMnO₄, H₂O₂)

4-Aminobenzoic_Acid

Diazonium_Salt

NaNO₂ / HCl

4-Cyanobenzoic Acid

CuCN / KCN

Mixed-Type Inhibition of Tyrosinase by 4-Cyanobenzoic Acid

Free Enzyme (Tyrosinase)

Enzyme-Substrate Complex

 + Substrate (S)

Enzyme-Inhibitor Complex (Inactive)

 + Inhibitor (I)

Substrate (e.g., L-DOPA)

 

Product (Dopaquinone)

 k_cat

Enzyme-Substrate-Inhibitor Complex (Inactive)

 + Inhibitor (I)

Inhibitor (4-Cyanobenzoic Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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